Amg-221
Amg-221
AMG-221 is a potent and selective 11β-HSD1 inhibitor. AMG-221 decreased fed blood glucose and insulin levels and reduced body weight in diet-induced obesity mice. AMG 221 potently blocked 11β-HSD1 activity, producing sustained inhibition for the 24-hour study duration as measured in ex vivo adipose samples. Early characterization of concentration-response relationships can support rational selection of dose and regimen for future studies.
Brand Name:
Vulcanchem
CAS No.:
1095565-81-3
VCID:
VC0518409
InChI:
InChI=1S/C14H22N2OS/c1-8(2)14(3)12(17)16-13(18-14)15-11-7-9-4-5-10(11)6-9/h8-11H,4-7H2,1-3H3,(H,15,16,17)/t9-,10+,11+,14+/m1/s1
SMILES:
CC(C)C1(C(=O)NC(=NC2CC3CCC2C3)S1)C
Molecular Formula:
C14H22N2OS
Molecular Weight:
266.40 g/mol
Amg-221
CAS No.: 1095565-81-3
Cat. No.: VC0518409
Molecular Formula: C14H22N2OS
Molecular Weight: 266.40 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AMG-221 is a potent and selective 11β-HSD1 inhibitor. AMG-221 decreased fed blood glucose and insulin levels and reduced body weight in diet-induced obesity mice. AMG 221 potently blocked 11β-HSD1 activity, producing sustained inhibition for the 24-hour study duration as measured in ex vivo adipose samples. Early characterization of concentration-response relationships can support rational selection of dose and regimen for future studies. |
|---|---|
| CAS No. | 1095565-81-3 |
| Molecular Formula | C14H22N2OS |
| Molecular Weight | 266.40 g/mol |
| IUPAC Name | (5S)-2-[[(1S,2S,4R)-2-bicyclo[2.2.1]heptanyl]imino]-5-methyl-5-propan-2-yl-1,3-thiazolidin-4-one |
| Standard InChI | InChI=1S/C14H22N2OS/c1-8(2)14(3)12(17)16-13(18-14)15-11-7-9-4-5-10(11)6-9/h8-11H,4-7H2,1-3H3,(H,15,16,17)/t9-,10+,11+,14+/m1/s1 |
| Standard InChI Key | YCNCXQNUXCHRRX-ZHPDPMBESA-N |
| Isomeric SMILES | CC(C)[C@]1(C(=O)NC(=N[C@H]2C[C@@H]3CC[C@H]2C3)S1)C |
| SMILES | CC(C)C1(C(=O)NC(=NC2CC3CCC2C3)S1)C |
| Canonical SMILES | CC(C)C1(C(=O)NC(=NC2CC3CCC2C3)S1)C |
| Appearance | Solid powder |
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